Cas no 1804428-30-5 (6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804428-30-5
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930482
• Update Time: 2025-06-11

6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-8-5(1-2-13)3-7(15)16-6(8)4-14/h3H,1,4,14H2,(H2,15,16)
• InChI Key： SXFWHKOOABCGRU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=NC(=CC=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.2
• Topological Polar Surface Area: 98

Additional information on 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804428-30-5)

6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804428-30-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a trifluoromethoxy group and multiple amine functionalities makes it a versatile scaffold for chemical modifications, enhancing its pharmacological properties.

The chemical structure of 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile consists of a pyridine ring with various substituents. The 6-amino group and the 2-(aminomethyl) group provide opportunities for conjugation with other bioactive molecules, while the 3-trifluoromethoxy group imparts unique electronic and steric properties. The 4-acetonitrile moiety further contributes to the compound's reactivity and functional versatility.

Recent studies have explored the biological activities of 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding suggests that 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile is another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, making it suitable for oral administration in therapeutic settings. Furthermore, its low toxicity profile in preclinical studies supports its safety for further clinical development.

The synthetic route to produce 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the pyridine ring, introduction of the trifluoromethoxy group, and functionalization with amino groups. These synthetic methods are scalable and can be adapted for large-scale production, facilitating the transition from laboratory research to industrial manufacturing.

In conclusion, 6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804428-30-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in cancer therapy and anti-inflammatory treatments make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical science.